Cas no 2056-25-9 (N,N'-bis(2-chlorobenzyl)undecane-1,11-diamine dihydrochloride)

• Product Name: N,N'-bis(2-chlorobenzyl)undecane-1,11-diamine dihydrochloride
• CAS No: 2056-25-9
• MF: C₂₅H₃₈Cl₄N₂
• MW: 508.394623279572
• CID: 1394901
• PubChem ID: 102201
• Update Time: 2025-04-20

N,N'-bis(2-chlorobenzyl)undecane-1,11-diamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N,N'-bis(2-chlorobenzyl)undecane-1,11-diamine dihydrochloride
• DTXSID90174562
• N,N'-Bis(o-chlorobenzyl)undecamethylenediamine dihydrochloride
• 1,11-Undecanediamine, N,N'-bis(o-chlorobenzyl)-, dihydrochloride
• Undecamethylenediamine, N,N'-bis(o-chlorobenzyl)-, dihydrochloride
• N,N'-Undecamethylenebis(2-chlorobenzylamine) dihydrochloride
• 2056-25-9
• Benzylamine, N,N'-undecamethylenebis(2-chloro-, dihydrochloride

• Inchi： 1S/C25H36Cl2N2.2ClH/c26-24-16-10-8-14-22(24)20-28-18-12-6-4-2-1-3-5-7-13-19-29-21-23-15-9-11-17-25(23)27;;/h8-11,14-17,28-29H,1-7,12-13,18-21H2;2*1H
• InChI Key： BAYNABZLZVULMV-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CNCCCCCCCCCCCNCC1C=CC=CC=1Cl.Cl.Cl

Computed Properties

• Exact Mass: 506.17934
• Monoisotopic Mass: 506.178910g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 31
• Rotatable Bond Count: 16
• Complexity: 346
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• PSA: 24.06